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Compound of Interest

Compound Name:
Diglycidyl 1,2-

cyclohexanedicarboxylate

Cat. No.: B1198411 Get Quote

In-Depth Technical Guide: Diglycidyl 1,2-
cyclohexanedicarboxylate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Diglycidyl 1,2-
cyclohexanedicarboxylate, a key chemical compound with significant applications in

materials science and emerging roles in drug delivery systems. This document details its

fundamental properties, synthesis, and its application in the formulation of nanoparticle-based

therapeutic carriers.

Core Compound Properties
Diglycidyl 1,2-cyclohexanedicarboxylate is an organic compound recognized for its dual

epoxide functionalities, making it a valuable crosslinking agent. Its chemical and physical

properties are summarized below.
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Property Value

Molecular Formula C₁₄H₂₀O₆[1]

Molecular Weight 284.31 g/mol [1]

CAS Number 5493-45-8[1]

Appearance Colorless to light yellow liquid

Boiling Point 200-205 °C at 2 mmHg[1][2]

Density 1.22 g/mL at 25 °C[1][2]

Refractive Index n20/D 1.487 (lit.)[1][2]

Solubility Insoluble in water

Synthesis of Diglycidyl 1,2-
cyclohexanedicarboxylate
While a detailed, peer-reviewed experimental protocol for the synthesis of Diglycidyl 1,2-
cyclohexanedicarboxylate is not readily available in the public domain, a general

methodology can be inferred from patents and related literature concerning similar compounds.

The synthesis typically involves the epoxidation of a precursor molecule. A patent for a related

compound, diglycidyl 4,5-epoxycyclohexane-1,2-dicarboxylate, describes a method that can be

adapted.[3]

Representative Synthesis Workflow:

The following diagram outlines a representative workflow for the synthesis of a diglycidyl ester,

based on available literature.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.sigmaaldrich.com/HK/zh/product/aldrich/412856
https://www.sigmaaldrich.com/HK/zh/product/aldrich/412856
https://www.sigmaaldrich.com/HK/zh/product/aldrich/412856
https://www.sigmaaldrich.com/HK/zh/product/aldrich/412856
https://www.chemwhat.com/diglycidyl-12-cyclohexanedicarboxylate-cas-5493-45-8/
https://www.sigmaaldrich.com/HK/zh/product/aldrich/412856
https://www.chemwhat.com/diglycidyl-12-cyclohexanedicarboxylate-cas-5493-45-8/
https://www.sigmaaldrich.com/HK/zh/product/aldrich/412856
https://www.chemwhat.com/diglycidyl-12-cyclohexanedicarboxylate-cas-5493-45-8/
https://www.benchchem.com/product/b1198411?utm_src=pdf-body
https://www.benchchem.com/product/b1198411?utm_src=pdf-body
https://www.benchchem.com/product/b1198411?utm_src=pdf-body
https://www.benchchem.com/product/b1198411?utm_src=pdf-body
https://patents.google.com/patent/CN102391211A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1198411?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis of Diglycidyl Ester

Start:
Precursor Materials

Epoxidation Reaction:
- Tetrahydrophthalic acid diglycidyl ester

- Solvent
- Catalyst (e.g., quaternary ammonium phosphotungstate)

- Alkaline phosphate
- Hydrogen peroxide solution

Add reactants Heating and Stirring:
30-80 °C for 3-12 hours

Initiate reaction
Post-Processing:

- Cooling
- Layer separation

Reaction completion
Filtration:

- Separate organic phase
- Recover catalyst

Separate layers
Purification:

- Distillation of solvent
- Drying of product

Isolate crude product End Product:
Diglycidyl Ester

Final product

Click to download full resolution via product page

A representative workflow for the synthesis of a diglycidyl ester.

Application in Drug Delivery: Nanoparticle
Formulation
Diglycidyl 1,2-cyclohexanedicarboxylate has been utilized as a crosslinking agent to

formulate nanoparticles for drug and gene delivery. Specifically, it has been used to crosslink

polyethylenimine (PEI), a cationic polymer widely used for condensing nucleic acids into

nanoparticles.[4] This crosslinking enhances the stability of the nanoparticles.

Experimental Protocol: Preparation of Crosslinked PEI
Nanoparticles for Gene Delivery
The following is a generalized protocol for the preparation of PEI nanoparticles crosslinked with

a diglycidyl ether, based on established methodologies for creating polyplexes for gene

delivery.

Materials:

Branched Polyethylenimine (PEI)

Diglycidyl 1,2-cyclohexanedicarboxylate (or other diglycidyl ether crosslinker)

Plasmid DNA (pDNA)

Nuclease-free water
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Appropriate buffers (e.g., HEPES-buffered saline)

Procedure:

PEI Stock Solution Preparation: Prepare a 1 mg/mL stock solution of PEI in nuclease-free

water. Adjust the pH to 7.0 with HCl to ensure complete dissolution. Filter the solution

through a 0.22 µm sterile filter.[5]

Crosslinking Reaction:

In a controlled reaction vessel, dissolve PEI in an appropriate solvent.

Add Diglycidyl 1,2-cyclohexanedicarboxylate to the PEI solution. The molar ratio of PEI

to the crosslinker is a critical parameter that must be optimized to control the size and

surface charge of the resulting nanoparticles.

Allow the reaction to proceed under controlled temperature and stirring for a specified

duration to ensure efficient crosslinking.

Nanoparticle-DNA Complex (Polyplex) Formation:

Dilute the crosslinked PEI solution to the desired concentration in a suitable buffer.

In a separate tube, dilute the plasmid DNA in the same buffer.

Add the PEI solution to the DNA solution dropwise while gently vortexing. The ratio of

nitrogen atoms in PEI to phosphate groups in DNA (N/P ratio) is a key factor influencing

transfection efficiency and cytotoxicity and should be systematically varied to find the

optimal ratio.

Incubate the mixture at room temperature for 20-30 minutes to allow for the formation of

stable polyplexes.

Characterization of Nanoparticles:

Size and Zeta Potential: Measure the hydrodynamic diameter and surface charge of the

nanoparticles using dynamic light scattering (DLS).
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Morphology: Visualize the shape and size of the nanoparticles using transmission electron

microscopy (TEM).

DNA Condensation and Protection: Perform a gel retardation assay to confirm the

condensation of DNA by the crosslinked PEI. A DNase I protection assay can be used to

assess the ability of the nanoparticles to protect the encapsulated DNA from enzymatic

degradation.

Experimental Workflow for Nanoparticle Formulation and Characterization:
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Nanoparticle Formulation and Characterization Workflow

Prepare PEI Stock Solution (1 mg/mL)

Crosslink PEI with Diglycidyl
1,2-cyclohexanedicarboxylate

Form Polyplexes (PEI-pDNA)
by mixing solutions

Prepare pDNA Solution

Characterize Nanoparticles:
- Size (DLS)

- Zeta Potential (DLS)
- Morphology (TEM)

- DNA Protection (Gel Assay)

Cell Culture and Transfection Studies
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Cellular Uptake and Intracellular Trafficking of PEI-based Nanoparticles
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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